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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cy7.5 maleimide, a near-infrared
(NIR) fluorescent dye crucial for a variety of research and drug development applications. This
document details its physicochemical properties, outlines a typical experimental workflow for
biomolecule conjugation, and presents key data in a clear, accessible format.

Core Properties of Cy7.5 Maleimide and its
Sulfonated Form

Cy7.5 maleimide is a thiol-reactive dye that enables the fluorescent labeling of biomolecules
containing sulfhydryl groups, such as proteins and peptides. Its fluorescence in the near-
infrared spectrum makes it an ideal candidate for in-vivo imaging, as it minimizes interference
from tissue autofluorescence. A sulfonated version, sulfo-Cy7.5 maleimide, offers increased
hydrophilicity.

Below is a summary of the key quantitative data for both standard and sulfonated Cy7.5
maleimide:
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Property Cy7.5 Maleimide sulfo-Cy7.5 Maleimide
) 1205.52 g/mol [3] (as
Molecular Weight 807.46 g/mol [1][2] ]
potassium salt)
Molecular Formula Cs1H55CIN4O3[2] Cs1H51K3N4015S4[4]
Excitation Maximum (Amax) ~788 nm[2] ~788 nm[4]
Emission Maximum (Amax) ~808 nm[2] ~797 nm[4]

Extinction Coefficient

223,000 L'mol~t-cm~1[2]

222,000 L-mol~t-cm~1[4]

Quantum Yield

0.10[2]

0.21[4]

Solubility

Soluble in organic solvents
(DMSO, DMF)[1][2]

Good solubility in water, DMF,
DMSO[3][4]

CAS Number

2270866-73-2[1][2][5]

Not specified

Experimental Protocol: Labeling of Proteins with

Cy7.5 Maleimide

The following is a generalized protocol for the conjugation of Cy7.5 maleimide to a protein.

Note that optimal conditions, such as dye-to-protein ratio and reaction time, may need to be

determined empirically for each specific application.

Materials:

Cy7.5 maleimide.

Procedure:

Protein of interest containing free sulfhydryl groups in a suitable buffer (e.g., phosphate-
buffered saline, pH 7.2-7.5).

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Size-exclusion chromatography column (e.g., Sephadex G-25) for purification.
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o Protein Preparation: If the protein of interest does not have free sulfhydryl groups, it may be
necessary to reduce disulfide bonds using a reducing agent like dithiothreitol (DTT). If DTT is
used, it must be removed prior to the addition of the maleimide dye.

o Dye Preparation: Immediately before use, dissolve Cy7.5 maleimide in anhydrous DMSO or
DMF to prepare a stock solution (e.g., 10 mg/mL).

o Conjugation Reaction: Add the Cy7.5 maleimide stock solution to the protein solution. The
molar ratio of dye to protein should be optimized, but a starting point of 10-20 moles of dye
per mole of protein is common.

 Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at
4°C, protected from light.

 Purification: Remove unconjugated dye by passing the reaction mixture through a size-
exclusion chromatography column. The labeled protein will elute first, followed by the
smaller, unconjugated dye molecules.

o Characterization: Determine the degree of labeling by measuring the absorbance of the
purified conjugate at 280 nm (for the protein) and at the absorption maximum of the dye
(~788 nm).

Workflow for Protein Labeling with Cy7.5 Maleimide

The following diagram illustrates the general workflow for labeling a protein with Cy7.5
maleimide and its subsequent purification.

Preparation Reaction

Cy7.5 Maleimide Conjugation Reaction Size-Exclusion
Stock Solution (RT, 1-2h or 4°C, overnight) Chromatography
Protein with
-SH groups
J

Purification & Analysis

Spectrophotometric
Analysis (DOL)

Final Product
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-
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Click to download full resolution via product page

Workflow for protein labeling with Cy7.5 maleimide.

Signaling Pathway Visualization

While Cy7.5 maleimide itself is not part of a signaling pathway, it is a tool used to visualize
components of such pathways. For instance, an antibody labeled with Cy7.5 maleimide can
be used to track a specific receptor protein involved in a signaling cascade.

The following diagram illustrates a generic signaling pathway where a Cy7.5-labeled antibody
is used to detect an activated receptor.

- Detection
Cell Membrane

Cy7.5-Labeled
Antibody

Binding & Activation /,/Binds to Receptor

L
-~

-~
-

‘/

Cytovlasm

Signal Transduction
Cascade

. J

-

Cellular Response

Click to download full resolution via product page

Detection of a receptor in a signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. lumiprobe.com [lumiprobe.com]

o 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
e 3. lumiprobe.com [lumiprobe.com]

¢ 4. sulfo-Cy7.5 maleimide | BroadPharm [broadpharm.com]

¢ 5. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [A Technical Guide to Cy7.5 Maleimide: Properties and
Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395584/docs#a-technical-guide-to-cy7-5-
maleimide-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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